Cas no 1354020-11-3 (N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide)

• Product Name: N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide
• CAS No: 1354020-11-3
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 2163228
• Update Time: 2025-07-21

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-propionyl)-piperidin-4-ylmethyl]-acetamide
• (S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)acetamide
• AM96879
• N-[1-((S)-2-aminopropanyl)piperidin-4-ylmethyl]acetamide
• N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide

• Inchi： 1S/C11H21N3O2/c1-8(12)11(16)14-5-3-10(4-6-14)7-13-9(2)15/h8,10H,3-7,12H2,1-2H3,(H,13,15)/t8-/m0/s1
• InChI Key： QGZLRGBYTIHKGD-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N1CCC(CNC(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide

Professional Introduction to N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide (CAS No. 1354020-11-3)

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1354020-11-3, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its piperidine core and the presence of an amide functional group, make it a valuable candidate for further investigation in drug discovery.

The molecular structure of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide consists of a chiral center at the (S)-2-amino-propionyl moiety, which is crucial for its biological activity. Chiral compounds are of particular interest in pharmaceuticals because the spatial arrangement of atoms can significantly influence their interactions with biological targets. The piperidine ring, a common scaffold in many bioactive molecules, contributes to the compound's solubility and stability, making it suitable for various applications in medicinal chemistry.

Recent research has highlighted the potential of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its efficacy in modulating various biological pathways, including those involved in inflammation and neurodegeneration. The amide group in the molecule plays a critical role in its interactions with target proteins, facilitating binding and potentially leading to therapeutic effects.

In particular, the compound has shown promise in preclinical studies as a potential inhibitor of enzymes involved in inflammatory processes. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders, making this compound a attractive candidate for further development. The ability to modulate inflammatory responses could lead to significant improvements in patient outcomes.

Furthermore, the structural features of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide make it a versatile building block for more complex drug candidates. Medicinal chemists often use such compounds as starting points for structure-based drug design, leveraging their known biological activity and optimizing their properties for better pharmacokinetics and reduced side effects. The chiral center and the amide group provide multiple opportunities for chemical modification, allowing researchers to fine-tune the molecule's characteristics.

The synthesis of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to ensure high enantiomeric purity. These methods are essential for achieving the desired biological activity and minimizing unwanted side effects.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict how N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide interacts with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

The potential applications of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide extend beyond inflammation modulation. Preliminary studies suggest that it may also have neuroprotective properties, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. These neurodegenerative disorders are characterized by progressive loss of motor function and cognitive decline, necessitating new therapeutic strategies.

In conclusion, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-acetamide (CAS No. 1354020-11-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.